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For researchers and formulation scientists in the metalworking industry, the preservation of

water-miscible fluids against microbial contamination is a critical challenge. While

Methylenebis(5-methyloxazolidine) (MBO), a formaldehyde-releasing biocide, has been a

common choice, regulatory pressures and health concerns are driving the search for effective

alternatives. This guide provides an objective comparison of the performance of various non-

MBO biocides, supported by experimental data, to aid in the selection of suitable preservation

strategies.

The ideal biocide for a metalworking fluid (MWF) should exhibit broad-spectrum activity at low

concentrations, be stable and compatible with the fluid's formulation, and pose minimal risk to

human health and the environment.[1] This guide evaluates several classes of MBO

alternatives against these criteria, presenting quantitative data where available to facilitate a

data-driven approach to formulation.

Performance Comparison of MBO Alternatives
The selection of a biocide is a multifactorial decision. The following tables summarize the

performance of key alternatives to MBO based on their antimicrobial efficacy and chemical

stability.

Table 1: Antimicrobial Efficacy of MBO Alternatives
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The minimum inhibitory concentration (MIC) is a key metric for evaluating the efficacy of a

biocide, representing the lowest concentration that prevents visible microbial growth. The

following data, derived from a study on synthetic metalworking fluid, compares the MICs of

different biocide classes against common MWF contaminants.[2]

Biocide Class
Active
Ingredient/Product

Test Organism
MIC in Synthetic
MWF (ppm)

Isothiazolinone Kathon™ (CMIT/MIT)
Pseudomonas

fluorescens
20

Mycobacterium

immunogenum
600

Phenolic
Preventol® (o-

phenylphenol)

Pseudomonas

fluorescens
1,000

Mycobacterium

immunogenum
>5,000

Formaldehyde-

Releaser
Grotan® (HHT)

Pseudomonas

fluorescens
4,000

Mycobacterium

immunogenum
>5,000

Formaldehyde-

Releaser

Bioban™ (oxazolidine

blend)

Pseudomonas

fluorescens
4,000

Mycobacterium

immunogenum
>5,000

Note: Lower MIC values indicate higher efficacy.

It is noteworthy that M. immunogenum, a species implicated in hypersensitivity pneumonitis in

machine workers, shows higher resistance to formaldehyde-releasing biocides compared to the

isothiazolinone-based Kathon™.[2] Other formaldehyde-free options like Benzisothiazolinone

(BIT) are known for their stability at high pH but can have efficacy gaps against Pseudomonas

species.[3]
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Table 2: Chemical Stability of Fungicides in MWF
Concentrate
The stability of a biocide within the metalworking fluid concentrate is crucial for ensuring its

long-term efficacy. The following data compares the stability of n-butyl-1,2-benzisothiazolin-3-

one (BBIT) with other common fungicides in a semi-synthetic MWF concentrate at elevated

temperatures.

Fungicide Active Ingredient
% Active Remaining after
12 weeks at 40°C

Isothiazolinone BBIT 95%

Carbamate IPBC 60%

Isothiazolinone OIT 75%

Data adapted from a study by a biocide supplier.

Mechanisms of Action: A Visual Comparison
The mode of action of a biocide influences its efficacy spectrum and potential for microbial

resistance. The following diagrams illustrate the differing mechanisms of isothiazolinones and

formaldehyde-releasing agents.

Isothiazolinone Mechanism
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Isothiazolinone Mechanism of Action
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Formaldehyde-Releaser Mechanism
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Formaldehyde-Releaser Mechanism

Experimental Protocols for Biocide Evaluation
A standardized methodology is crucial for the accurate assessment of biocide performance.

The following workflow is based on the ASTM E2275-14 Standard Practice for Evaluating

Water-Miscible Metalworking Fluid Bioresistance and Antimicrobial Pesticide Performance.[2]

[3][4]
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Biocide Evaluation Workflow (ASTM E2275)

1. Preparation of Test Fluids
(Control and Biocide-Treated)

3. Inoculation (Challenge)
of Test Fluids

2. Inoculum Preparation
(Characterized or Uncharacterized Microbial Slurry)

4. Incubation with Aeration
(Simulating Field Conditions)

5. Periodic Sampling
(e.g., 24h, 48h, 7 days)

6. Microbial Enumeration
(e.g., Plate Counts, ATP)

7. Evaluation of Performance
(Comparison to Control)

Click to download full resolution via product page

Biocide Evaluation Workflow

Detailed Methodology: ASTM E2275-14
The ASTM E2275-14 standard practice provides a framework for assessing the bioresistance

of metalworking fluids.[2][3][4]

Preparation of Test Fluids: Prepare end-use dilutions of the metalworking fluid to be tested.

This includes a negative control (without the test biocide) and one or more concentrations of
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the fluid treated with the alternative biocide.

Inoculum Preparation: The microbial challenge can be a characterized inoculum (containing

known microbial species) or an uncharacterized inoculum (derived from a spoiled

metalworking fluid sample). The inoculum should be acclimatized to the metalworking fluid

matrix before use.

Inoculation: Introduce a specified volume of the microbial inoculum into the test and control

fluid samples.

Incubation: The inoculated fluids are incubated under conditions that simulate their end-use,

which typically involves aeration to mimic circulation in a sump. The duration of the test can

range from a short-term "quick kill" evaluation (24-48 hours) to a longer-term preservation

test (several weeks).[3] For longer tests, a portion of the fluid may be periodically replaced

with fresh fluid to simulate fluid turnover.[3]

Sampling and Analysis: At predetermined intervals, samples are drawn from each test

container. The microbial population is then enumerated using methods such as standard

plate counts or ATP (adenosine triphosphate) measurement to determine the number of

viable microorganisms.

Evaluation: The performance of the biocide is determined by comparing the microbial growth

in the treated samples to that in the negative control. A significant reduction in the microbial

population in the treated samples indicates effective preservation.

Conclusion
The move away from MBO necessitates a thorough evaluation of alternative biocides for the

preservation of metalworking fluids. Isothiazolinones, such as CMIT/MIT and BBIT,

demonstrate high efficacy against a broad spectrum of microorganisms, including challenging

species like Mycobacterium immunogenum.[2] Phenolic compounds and other non-

formaldehyde chemistries also offer viable alternatives, though their performance can be more

formulation-dependent.

A systematic approach to evaluation, utilizing standardized test methods like ASTM E2275, is

essential for selecting the most appropriate MBO alternative.[2][3][4] By considering the

quantitative performance data, chemical stability, and mechanism of action, researchers and
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formulators can develop robust and reliable metalworking fluids that meet both performance

and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Metalworking - Situ Biosciences [situbiosciences.com]

2. webstore.ansi.org [webstore.ansi.org]

3. img.antpedia.com [img.antpedia.com]

4. Feature [stle.org]

To cite this document: BenchChem. [Preserving Performance: A Comparative Guide to MBO
Alternatives in Metalworking Fluids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221322#evaluating-alternatives-to-mbo-for-
metalworking-fluid-preservation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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